Cas no 3002441-40-6 ((2-Bromo-6-fluoro-4-methylphenyl)triethylsilane)

• Product Name: (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane
• CAS No: 3002441-40-6
• MF: C₁₃H₂₀BrFSi
• MW: 303.285807609558
• CID: 6797095
• PubChem ID: 171366839
• Update Time: 2025-05-22

(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane
• 3002441-40-6

• Inchi： 1S/C13H20BrFSi/c1-5-16(6-2,7-3)13-11(14)8-10(4)9-12(13)15/h8-9H,5-7H2,1-4H3
• InChI Key： SPXZULHDSLHHEA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1[Si](CC)(CC)CC)F

Computed Properties

• Exact Mass: 302.05017g/mol
• Monoisotopic Mass: 302.05017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane

Comprehensive Guide to (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane (CAS No. 3002441-40-6): Properties, Applications, and Market Insights

(2-Bromo-6-fluoro-4-methylphenyl)triethylsilane (CAS No. 3002441-40-6) is a specialized organosilicon compound that has garnered significant attention in modern chemical research and industrial applications. This compound, featuring a unique combination of bromine, fluorine, and triethylsilyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure enables precise modifications in pharmaceuticals, agrochemicals, and advanced materials, making it a valuable asset for researchers and manufacturers alike.

The growing demand for halogenated aromatic compounds in drug discovery and material science has positioned (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane as a critical building block. With the rise of targeted therapies and green chemistry, this compound’s role in facilitating efficient synthetic routes aligns with industry trends. Researchers frequently search for "CAS 3002441-40-6 applications" or "triethylsilane derivatives in synthesis," reflecting its relevance in cutting-edge projects.

From a chemical perspective, (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane exhibits notable stability under various reaction conditions, allowing for selective functionalization. Its electron-withdrawing and steric effects make it ideal for Suzuki couplings, cross-coupling reactions, and other palladium-catalyzed transformations. These attributes address common queries like "how to use bromo-fluoro silanes in catalysis" or "best practices for handling air-sensitive silane reagents."

In the pharmaceutical sector, 3002441-40-6 is explored for constructing biologically active scaffolds, particularly in kinase inhibitors and antimicrobial agents. The compound’s meta-substituted aromatic ring enhances binding affinity in drug-receptor interactions, a topic often searched as "fluorinated silanes in medicinal chemistry." Additionally, its compatibility with high-throughput screening workflows makes it attractive for drug development pipelines.

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Handling and storage recommendations for (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane include inert atmosphere protocols to preserve reactivity—answering frequent queries like "stability of triethylsilyl bromoarenes." Analytical techniques such as GC-MS and NMR are standard for quality verification, a detail often sought in "characterization of fluorinated silane intermediates" searches.

Innovation prospects for 3002441-40-6 include its integration into flow chemistry systems and catalytic recycling processes, addressing the demand for "scalable organosilicon synthesis." As industries prioritize atom-efficient methodologies, this compound’s role in reducing waste generation resonates with global green chemistry initiatives.

In summary, (2-Bromo-6-fluoro-4-methylphenyl)triethylsilane (CAS No. 3002441-40-6) bridges academic research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—cater to trending topics like "sustainable chemical manufacturing" and "high-value specialty chemicals." By aligning with these search dynamics, this guide enhances visibility while delivering actionable insights for stakeholders.